Cas no 337355-81-4 (3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde)

• Product Name: 3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde
• CAS No: 337355-81-4
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 301961
• PubChem ID: 11818305
• Update Time: 2025-04-19

3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-[4-(phenylmethoxy)phenyl]-
• 3-(4-Benzyloxy-phenyl)-isoxazole-5-carbaldehyde
• 3-(4-BENZYLOXYPHENYL)ISOXAZOLE-5-CARBALDEHYDE,
• 3-(4-phenylmethoxyphenyl)-1,2-oxazole-5-carbaldehyde
• 3-(4-benzyloxy-phenyl)-isoxazol-5-carbaldehyde
• 3-(4-phenylmethoxyphenyl)-5-isoxazolecarboxaldehyde
• 5-Isoxazolecarboxaldehyde,3-[4-(phenylmethoxy)phenyl]
• 3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde
• 3-(4-(benzyloxy)phenyl)isoxazole-5-carbaldehyde
• DTXSID30473647
• SCHEMBL189438
• A821911
• AB27246
• FT-0744646
• FHFSYUPEVSXYLG-UHFFFAOYSA-N
• 337355-81-4
• DB-068872

• Inchi： 1S/C17H13NO3/c19-11-16-10-17(18-21-16)14-6-8-15(9-7-14)20-12-13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： FHFSYUPEVSXYLG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C2C=C(C=O)ON=2)=CC=1

Computed Properties

• Exact Mass: 279.09000
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 3.73310